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The following table summarizes the key quantitative findings for Scirpusin B (SB) from recent research:

Activity Experimental Model Key Quantitative Findings Citation

| Anti-diabetic | In vitro enzyme inhibition | α-amylase IC₅₀: 76.38 ± 0.25 µg/mL α-glucosidase IC₅₀: 2.32

± 0.04 µg/mL | [1] | | Antibacterial | In vitro assay vs. 8 Gram-positive & Gram-negative bacteria | Profound

antibacterial activity (specific MIC values not listed in source) | [1] | | Anti-Oral Squamous Cell

Carcinoma | In vitro using SAS and TTN cell lines | Cell Proliferation Inhibition: Up to 95% (SAS) and

83% (TTN) Apoptosis Induction (PI-FACS): 40.26% (SAS) and 44.3% (TTN) cell death at 75 µM in 72h.

Proteins Suppressed (Western Blot): TNF-α, survivin, COX-2, cyclin D1, VEGF-A. | [1] | |

Neuroprotective / Anti-Alzheimer's | In vitro enzyme inhibition In vivo scopolamine-induced ICR mice |

AChE IC₅₀: 62.9 µM Cognitive Improvement: Dose of 40 mg/kg improved learning in passive avoidance

test. | [2] [3] | | Vasorelaxant | Ex vivo rat aorta model | Identified as a strong vaso-relaxing substance. | [4] |

Experimental Workflow for Isolation and Identification

The research describes a multi-step process to isolate and identify Scirpusin B from passion fruit seed waste.

The following diagram outlines the general workflow:
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Diagram of the isolation and identification process for Scirpusin B [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 3 Tech Support

https://www.smolecule.com/products/s542832?utm_src=pdf-body-img
https://www.smolecule.com/products/s542832?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38173823/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10741041/
https://www.smolecule.com/products/s542832?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s542832?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. isolated from Passiflora edulis Var. flavicarpa attenuates... Scirpusin B [pubmed.ncbi.nlm.nih.gov]

2. Extracts and Scirpusin B from Recycled Seeds and Rinds of ... [pmc.ncbi.nlm.nih.gov]

3. Extracts and Scirpusin B from Recycled Seeds and Rinds ... [mdpi.com]

4. KR20160018878A - Composition comprising scirpusin a ... [patents.google.com]

To cite this document: Smolecule. [Biological Activities & Quantitative Data of Scirpusin B].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b542832#scirpusin-b-mass-spectroscopy-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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